| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109000016-250mg |
tert-Butyl trans-3-fluoro-4-hydroxypyrrolidine-1-carboxylate |
869481-93-6 | 95% | 250mg |
$680.00 | 2023-08-31 | |
| Alichem | A109000016-500mg |
tert-Butyl trans-3-fluoro-4-hydroxypyrrolidine-1-carboxylate |
869481-93-6 | 95% | 500mg |
$980.00 | 2023-08-31 | |
| Alichem | A109000016-1g |
tert-Butyl trans-3-fluoro-4-hydroxypyrrolidine-1-carboxylate |
869481-93-6 | 95% | 1g |
$1685.00 | 2023-08-31 | |
| TRC | B809695-50mg |
trans-tert-Butyl 3-Fluoro-4-hydroxypyrrolidine-1-carboxylate |
869481-93-6 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B809695-100mg |
trans-tert-Butyl 3-Fluoro-4-hydroxypyrrolidine-1-carboxylate |
869481-93-6 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B809695-500mg |
trans-tert-Butyl 3-Fluoro-4-hydroxypyrrolidine-1-carboxylate |
869481-93-6 | 500mg |
$ 115.00 | 2022-06-06 | ||
| Chemenu | CM108805-5g |
tert-butyl trans-3-fluoro-4-hydroxypyrrolidine-1-carboxylate |
869481-93-6 | 97% | 5g |
$240 | 2021-08-06 | |
| Chemenu | CM108805-10g |
tert-butyl trans-3-fluoro-4-hydroxypyrrolidine-1-carboxylate |
869481-93-6 | 97% | 10g |
$396 | 2021-08-06 | |
| Chemenu | CM108805-25g |
tert-butyl trans-3-fluoro-4-hydroxypyrrolidine-1-carboxylate |
869481-93-6 | 97% | 25g |
$671 | 2021-08-06 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC10485-100g |
TRANS-TERT-BUTYL 3-FLUORO-4-HYDROXYPYRROLIDINE-1-CARBOXYLATE |
869481-93-6 | 95% | 100g |
$1360 | 2023-09-07 |
Audited Supplier
tert-butyl trans-3-fluoro-4-hydroxypyrrolidine-1-carboxylate (CAS No. 869481-93-6) is a fluorinated pyrrolidine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, often referred to as a fluorinated pyrrolidine building block, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the trans-3-fluoro-4-hydroxy configuration and tert-butyl carboxylate protection, make it highly valuable for drug discovery programs targeting central nervous system (CNS) disorders and other therapeutic areas.
The growing demand for fluorinated pharmaceutical intermediates like tert-butyl trans-3-fluoro-4-hydroxypyrrolidine-1-carboxylate reflects current trends in medicinal chemistry. Researchers are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and stronger target binding affinity. As a chiral fluorinated building block, this compound addresses several key challenges in modern drug development, particularly in the creation of CNS-active compounds and enzyme inhibitors.
From a chemical perspective, tert-butyl trans-3-fluoro-4-hydroxypyrrolidine-1-carboxylate exhibits several interesting properties. The fluorine atom at the 3-position creates a strong dipole moment, while the hydroxyl group at the 4-position provides a handle for further derivatization. The tert-butyloxycarbonyl (Boc) protecting group offers excellent stability during synthetic transformations while being readily removable under mild acidic conditions. These characteristics make it particularly useful for peptide mimetics development and structure-activity relationship (SAR) studies.
In pharmaceutical applications, tert-butyl trans-3-fluoro-4-hydroxypyrrolidine-1-carboxylate serves as a precursor for numerous drug candidates. Its structural motif appears in compounds targeting neurodegenerative diseases, pain management, and psychiatric disorders. The fluorinated pyrrolidine core is particularly valuable for developing dopamine receptor modulators and serotonin reuptake inhibitors, addressing some of the most pressing needs in mental health therapeutics. Recent publications highlight its use in creating novel antidepressant candidates and cognitive enhancers.
The synthesis of tert-butyl trans-3-fluoro-4-hydroxypyrrolidine-1-carboxylate typically involves asymmetric hydrogenation or enzymatic resolution approaches to establish the desired trans stereochemistry. Modern synthetic routes emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable manufacturing. The compound's high purity grade (>98%) is crucial for its applications in GMP-compliant drug production.
From a market perspective, the demand for specialized fluorinated heterocycles like tert-butyl trans-3-fluoro-4-hydroxypyrrolidine-1-carboxylate continues to grow. Pharmaceutical companies and CROs are actively seeking reliable suppliers of this chiral fluorinated intermediate to support their drug discovery pipelines. The compound's versatility makes it valuable across multiple therapeutic areas, contributing to its steady market growth despite being a relatively recent addition to medicinal chemists' toolbox.
Quality control for tert-butyl trans-3-fluoro-4-hydroxypyrrolidine-1-carboxylate involves rigorous analytical testing, including HPLC purity analysis, chiral HPLC to confirm stereochemical purity, and comprehensive spectroscopic characterization (NMR, MS, IR). These quality assurance measures ensure the compound meets the stringent requirements of pharmaceutical applications where even minor impurities could significantly impact biological activity.
Storage and handling of tert-butyl trans-3-fluoro-4-hydroxypyrrolidine-1-carboxylate require standard laboratory precautions for sensitive organic compounds. While not classified as hazardous, it should be stored under inert atmosphere at low temperatures to maintain stability. The compound's moisture sensitivity and potential for racemization under certain conditions necessitate proper storage conditions to preserve its chemical integrity.
Future research directions involving tert-butyl trans-3-fluoro-4-hydroxypyrrolidine-1-carboxylate include exploring its potential in PROTAC technology and targeted protein degradation strategies. The compound's ability to serve as a spacer or linker component in bifunctional molecules makes it particularly interesting for these emerging therapeutic modalities. Additionally, its application in fluorine-18 radiochemistry for PET tracer development represents another promising avenue of investigation.
For researchers considering tert-butyl trans-3-fluoro-4-hydroxypyrrolidine-1-carboxylate for their projects, several key factors should be evaluated. The compound's stereochemical purity is paramount, as even small amounts of diastereomers or enantiomers can dramatically affect biological outcomes. Additionally, batch-to-batch consistency in physical properties (melting point, solubility characteristics) should be verified to ensure reproducible results in synthetic applications.
In conclusion, tert-butyl trans-3-fluoro-4-hydroxypyrrolidine-1-carboxylate (CAS No. 869481-93-6) represents a valuable tool for medicinal chemists working on next-generation therapeutics. Its unique combination of fluorine substitution, hydroxyl functionality, and protected amine makes it exceptionally versatile for drug discovery. As the pharmaceutical industry continues to explore fluorinated compounds for their advantageous properties, the importance of well-characterized building blocks like this fluorinated pyrrolidine derivative will only increase.
